3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 3-prop-2-enylsulfanyl-6-(2,4,6-trimethylphenyl)-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C22H22N4OS/c1-5-10-28-22-24-21-19(25-26-22)16-8-6-7-9-17(16)23-20(27-21)18-14(3)11-13(2)12-15(18)4/h5-9,11-12,20,23H,1,10H2,2-4H3
• InChI Key: FRKZEQZVBVUWJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C
• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol

Description

3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that belongs to the class of benzoxazepines. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membrane.
Biochemical and Physiological Effects:
3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the growth and proliferation of fungi and bacteria. In addition, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments include its potent anticancer, antifungal, and antibacterial properties. It is also relatively easy to synthesize and has a high yield. However, the limitations include its limited solubility in water, which can make it difficult to administer in vivo. It also has potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the study of 3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to optimize its synthesis method to obtain a higher yield and purity. It can also be studied for its potential use in combination therapy with other drugs for the treatment of various diseases. Finally, it can be studied for its potential use in drug delivery systems, such as nanoparticles, to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves the reaction of mesityl oxide with thiourea in the presence of sodium hydroxide. The resulting product is then reacted with allyl bromide to obtain the final product. The synthesis method has been optimized to obtain a high yield of the product with purity.

Scientific Research Applications

3-(allylthio)-6-mesityl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been studied for its potential therapeutic applications in various diseases. It has been shown to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.